Cas no 1864052-00-5 (Cyclohexyl(6-methylpyridin-2-yl)methanamine hydrochloride)

• Product Name: Cyclohexyl(6-methylpyridin-2-yl)methanamine hydrochloride
• CAS No: 1864052-00-5
• MF: C₁₃H₂₁ClN₂
• MW: 240.772242307663
• CID: 5719642
• PubChem ID: 86263059
• Update Time: 2025-06-15

Cyclohexyl(6-methylpyridin-2-yl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1864052-00-5
• cyclohexyl-(6-methylpyridin-2-yl)methanamine;hydrochloride
• F2167-2114
• AKOS026747735
• EN300-240784
• cyclohexyl(6-methylpyridin-2-yl)methanamine hydrochloride
• Cyclohexyl(6-methylpyridin-2-yl)methanamine hydrochloride

• Inchi： 1S/C13H20N2.ClH/c1-10-6-5-9-12(15-10)13(14)11-7-3-2-4-8-11;/h5-6,9,11,13H,2-4,7-8,14H2,1H3;1H
• InChI Key： LAZCZYBPSJBBQH-UHFFFAOYSA-N
• SMILES： Cl.NC(C1C=CC=C(C)N=1)C1CCCCC1

Computed Properties

• Exact Mass: 240.1393264g/mol
• Monoisotopic Mass: 240.1393264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 187
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines

Additional information on Cyclohexyl(6-methylpyridin-2-yl)methanamine hydrochloride

Comprehensive Overview of Cyclohexyl(6-methylpyridin-2-yl)methanamine hydrochloride (CAS No. 1864052-00-5)

Cyclohexyl(6-methylpyridin-2-yl)methanamine hydrochloride (CAS No. 1864052-00-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique molecular structure combining a cyclohexyl group with a 6-methylpyridin-2-yl moiety, is widely studied for its potential applications in drug development and material science. Researchers are particularly interested in its role as a building block for synthesizing more complex molecules, owing to its versatile reactivity and stability.

The growing interest in Cyclohexyl(6-methylpyridin-2-yl)methanamine hydrochloride is reflected in the increasing number of scientific publications and patents referencing its use. One of the key reasons for its popularity is its potential in addressing current challenges in medicinal chemistry, such as the development of novel therapeutics for neurological disorders. The compound's ability to interact with specific biological targets makes it a valuable candidate for further exploration. Additionally, its hydrochloride salt form enhances its solubility, which is crucial for bioavailability in pharmaceutical formulations.

In the context of recent advancements, Cyclohexyl(6-methylpyridin-2-yl)methanamine hydrochloride has been linked to cutting-edge research in AI-driven drug discovery. With the rise of machine learning in chemistry, this compound has been featured in studies leveraging predictive modeling to identify its potential interactions with proteins and enzymes. This aligns with the broader trend of integrating computational tools with traditional laboratory research to accelerate the development of new drugs.

Another area where Cyclohexyl(6-methylpyridin-2-yl)methanamine hydrochloride shows promise is in the field of green chemistry. As industries strive to reduce their environmental footprint, the demand for sustainable synthetic routes has increased. Researchers are investigating eco-friendly methods to produce this compound, such as catalytic processes that minimize waste and energy consumption. This focus on sustainability resonates with the global push toward greener alternatives in chemical manufacturing.

From a commercial perspective, the market for Cyclohexyl(6-methylpyridin-2-yl)methanamine hydrochloride is expanding, driven by its applications in both academia and industry. Suppliers and manufacturers are keen to meet the rising demand, ensuring high purity and consistency in their products. Quality control is paramount, as even minor impurities can affect the compound's performance in sensitive applications. This underscores the importance of rigorous testing and certification processes in the production chain.

Looking ahead, the future of Cyclohexyl(6-methylpyridin-2-yl)methanamine hydrochloride appears bright, with ongoing research likely to uncover new uses and optimizations. Whether in drug development, material science, or sustainable chemistry, this compound continues to demonstrate its versatility and value. As the scientific community delves deeper into its properties, we can expect further breakthroughs that will solidify its position as a key player in modern chemistry.